N-(4,7-dichlorobenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4,7-dichlorobenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide, also known as DTT-001, is a novel compound that has shown promising results in scientific research. This compound belongs to the class of benzothiazole derivatives and has been synthesized using a specific method.
Scientific Research Applications
Antimicrobial and Antifungal Agents
Compounds related to N-(4,7-dichlorobenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide have been synthesized with the intention of evaluating their antimicrobial and antifungal capabilities. For instance, novel heterocyclic compounds incorporating a sulfamoyl moiety demonstrated promising results as antimicrobial agents against a variety of bacterial and fungal strains, highlighting their potential in combating infectious diseases (Darwish et al., 2014). Additionally, the synthesis of new thiazolidin-4-one derivatives has explored their potential as antimicrobial agents, indicating a viable path for developing new therapeutics (Baviskar et al., 2013).
Anticancer Activity
The exploration of N-(4,7-dichlorobenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide derivatives has extended into the realm of anticancer research. Certain synthesized compounds have demonstrated selective cytotoxicity against cancer cell lines such as A549 human lung adenocarcinoma cells, suggesting their utility as potential anticancer agents (Evren et al., 2019).
Enzyme Inhibition
Some derivatives have been investigated for their inhibitory action on enzymes such as carbonic anhydrase, which plays a pivotal role in various physiological processes. The inhibition of carbonic anhydrase isoforms by these compounds implies potential therapeutic applications in treating diseases like glaucoma, epilepsy, and cancer (Carta et al., 2017).
Anticonvulsant Properties
Research into the anticonvulsant properties of related compounds has yielded promising results. For instance, synthesized derivatives containing a sulfonamide moiety have shown protection against convulsions in preclinical models, indicating their potential as anticonvulsant agents (Farag et al., 2012).
Glutaminase Inhibition
Investigations into bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, which share structural similarities, have uncovered their role as potent inhibitors of kidney-type glutaminase. This enzyme is crucial for cancer cell metabolism, positioning these compounds as candidates for cancer therapy (Shukla et al., 2012).
properties
IUPAC Name |
N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2N2O3S2/c1-25(22,23)10-4-2-9(3-5-10)8-13(21)19-16-20-14-11(17)6-7-12(18)15(14)24-16/h2-7H,8H2,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWAGIJNEIKLQTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=NC3=C(C=CC(=C3S2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.